Cas no 75319-75-4 (Butanoic acid, 4-amino-, butyl ester)

Butanoic acid, 4-amino-, butyl ester structure
75319-75-4 structure
Product Name:Butanoic acid, 4-amino-, butyl ester
CAS No:75319-75-4
MF:C8H17NO2
MW:159.2260825634
CID:539758
PubChem ID:86175123
Update Time:2025-04-19

Butanoic acid, 4-amino-, butyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-amino-, butyl ester
    • butyl 4-aminobutanoate
    • 4-Aminobutyl butyrate
    • 75319-75-4
    • Inchi: 1S/C8H17NO2/c1-2-5-8(10)11-7-4-3-6-9/h2-7,9H2,1H3
    • InChI Key: QTFMYQSMYDOADZ-UHFFFAOYSA-N
    • SMILES: O(C(CCC)=O)CCCCN

Computed Properties

  • Exact Mass: 159.125928785g/mol
  • Monoisotopic Mass: 159.125928785g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 52.3Ų
Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk